Cas no 2225175-23-3 ((2-cyano-5-fluoropyridin-4-yl)boronic acid)

• Product Name: (2-cyano-5-fluoropyridin-4-yl)boronic acid
• CAS No: 2225175-23-3
• MF: C₆H₄BFN₂O₂
• MW: 165.92
• CID: 5143935
• PubChem ID: 133634732
• Update Time: 2025-11-06

(2-cyano-5-fluoropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-cyanopyridine-4-boronic acid
• (2-cyano-5-fluoropyridin-4-yl)boronic acid
• 2225175-23-3
• EN300-1272264

• Inchi： 1S/C6H4BFN2O2/c8-6-3-10-4(2-9)1-5(6)7(11)12/h1,3,11-12H
• InChI Key： NQKTXNPAMWUHFA-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(F)C(B(O)O)=C1

Computed Properties

• Exact Mass: 166.0349857g/mol
• Monoisotopic Mass: 166.0349857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Additional information on (2-cyano-5-fluoropyridin-4-yl)boronic acid

Comprehensive Guide to (2-cyano-5-fluoropyridin-4-yl)boronic acid (CAS No. 2225175-23-3): Properties, Applications, and Market Insights

(2-cyano-5-fluoropyridin-4-yl)boronic acid (CAS No. 2225175-23-3) is a highly specialized boronic acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic boronic acids, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions. The presence of both cyano and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The unique structural features of (2-cyano-5-fluoropyridin-4-yl)boronic acid contribute to its wide range of applications. Researchers are particularly interested in its role as a building block for the development of novel drug candidates and agrochemicals. The fluoropyridine moiety is often incorporated into bioactive molecules to improve their metabolic stability and binding affinity. Additionally, the boronic acid group facilitates the formation of carbon-carbon bonds, which is crucial in medicinal chemistry and material science.

Recent advancements in catalysis and green chemistry have further highlighted the importance of (2-cyano-5-fluoropyridin-4-yl)boronic acid. With the growing demand for sustainable synthesis methods, this compound is increasingly used in palladium-catalyzed reactions that minimize waste and reduce environmental impact. Its compatibility with aqueous conditions and mild reaction parameters makes it an attractive choice for industrial-scale production.

From a market perspective, the demand for (2-cyano-5-fluoropyridin-4-yl)boronic acid is expected to rise, driven by its applications in pharmaceutical intermediates and crop protection chemicals. The compound's ability to serve as a key synthon in the synthesis of biologically active molecules has positioned it as a critical component in the fine chemicals industry. Companies specializing in custom synthesis and contract research are actively exploring its potential to meet the evolving needs of their clients.

For researchers and industry professionals, understanding the synthetic routes and handling protocols of (2-cyano-5-fluoropyridin-4-yl)boronic acid is essential. Proper storage conditions, such as cool and dry environments, are recommended to maintain its stability. Additionally, its compatibility with various solvents and reagents should be considered when designing multi-step syntheses.

In conclusion, (2-cyano-5-fluoropyridin-4-yl)boronic acid (CAS No. 2225175-23-3) is a versatile and valuable compound with broad applications in drug discovery, agrochemical development, and material science. Its unique chemical properties and compatibility with modern synthetic methodologies make it a sought-after intermediate in the chemical industry. As research continues to uncover new uses for this compound, its significance in scientific innovation is expected to grow exponentially.